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AZ3146 AZ3146 AZ3146 is a novel and potent Mps1 inhibitor, which was used to probe the role of Mps1's catalytic activity during mitosis. AZ3146 also inhibits FAK, JNK1, JNK2, KSP and Kit. In in vitro kinase assays, AZ3146 inhibited human Mps1Cat with an IC50 (50% inhibitory concentration) of ~35 nM. AZ3146 also efficiently inhibited autophosphorylation of full-length Mps1 immunoprecipitated from human cells.
Brand Name: Vulcanchem
CAS No.: 1124329-14-1
Catalog No.: VC1095965
InChI: InChI=1S/C24H32N6O3/c1-28-12-10-17(11-13-28)33-18-8-9-19(21(14-18)32-3)26-23-25-15-20-22(27-23)30(24(31)29(20)2)16-6-4-5-7-16/h8-9,14-17H,4-7,10-13H2,1-3H3,(H,25,26,27)
SMILES: O=C1N(C)C2=CN=C(NC3=CC=C(OC4CCN(C)CC4)C=C3OC)N=C2N1C5CCCC5
Molecular Formula: C24H32N6O3
Molecular Weight: 452.55

AZ3146

* For research use only. Not for human or veterinary use.

CAS No.: 1124329-14-1

Inhibitors

Catalog No.: VC1095965

Molecular Formula: C24H32N6O3

Molecular Weight: 452.55

Purity: >98% (or refer to the Certificate of Analysis)

AZ3146 - 1124329-14-1

CAS No. 1124329-14-1
Product Name AZ3146
IUPAC Name 9-cyclopentyl-2-(2-methoxy-4-(1-methylpiperidin-4-yloxy)phenylamino)-7-methyl-7H-purin-8(9H)-one
Synonyms AZ3146; AZ 3146; AZ-3146
Molecular Formula C24H32N6O3
Molecular Weight 452.55
InChI InChI=1S/C24H32N6O3/c1-28-12-10-17(11-13-28)33-18-8-9-19(21(14-18)32-3)26-23-25-15-20-22(27-23)30(24(31)29(20)2)16-6-4-5-7-16/h8-9,14-17H,4-7,10-13H2,1-3H3,(H,25,26,27)
InChIKey YUKWVHPTFRQHMF-UHFFFAOYSA-N
SMILES O=C1N(C)C2=CN=C(NC3=CC=C(OC4CCN(C)CC4)C=C3OC)N=C2N1C5CCCC5
Appearance white to off-white solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO, not in water
Description AZ3146 is a novel and potent Mps1 inhibitor, which was used to probe the role of Mps1's catalytic activity during mitosis. AZ3146 also inhibits FAK, JNK1, JNK2, KSP and Kit. In in vitro kinase assays, AZ3146 inhibited human Mps1Cat with an IC50 (50% inhibitory concentration) of ~35 nM. AZ3146 also efficiently inhibited autophosphorylation of full-length Mps1 immunoprecipitated from human cells.
References 1: Hewitt L, Tighe A, Santaguida S, White AM, Jones CD, Musacchio A, Green S, Taylor SS. Sustained Mps1 activity is required in mitosis to recruit O-Mad2 to the Mad1-C-Mad2 core complex. J Cell Biol. 2010 Jul 12;190(1):25-34. doi: 10.1083/jcb.201002133. PubMed PMID: 20624899; PubMed Central PMCID: PMC2911659.
  

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18.0152 g/mol
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